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Compound of Interest

Compound Name: NSC126405

Cat. No.: B1296035 Get Quote

Disclaimer: As a specific Safety Data Sheet (SDS) for NSC126405 is not publicly available, the

following disposal procedures are based on general best practices for cytotoxic and chlorinated

organic research chemicals. Researchers must consult with their institution's Environmental

Health and Safety (EHS) department to ensure full compliance with local, state, and federal

regulations.

The mTOR-DEPTOR inhibitor NSC126405 is a cytotoxic compound intended for research use

only. Due to its cytotoxic nature, all materials that have come into contact with NSC126405
must be treated as hazardous waste to protect laboratory personnel and the environment.[1][2]

Proper disposal involves a systematic approach encompassing waste segregation,

decontamination, and compliant disposal methods.

Immediate Safety and Handling for Disposal
Before beginning any disposal procedures, ensure appropriate Personal Protective Equipment

(PPE) is worn. This includes, at a minimum, a lab coat or gown, safety goggles, and two pairs

of chemical-resistant gloves.[3] All handling of NSC126405 waste should be performed in a

designated area, preferably within a chemical fume hood or biological safety cabinet, to

minimize exposure risk.

Step-by-Step Disposal Protocol
Segregation of Waste: At the point of generation, separate NSC126405 waste into

designated, clearly labeled containers.[1] Do not mix hazardous waste with non-hazardous
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waste.[4] Waste streams should be categorized as follows:

Solid Waste: Includes contaminated PPE (gloves, gowns), bench paper, wipes, and

plasticware.

Liquid Waste: Encompasses unused solutions, solvents containing NSC126405, and the

first rinse of any contaminated glassware.[5]

Sharps Waste: Consists of needles, syringes, and glass vials that have been in contact

with NSC126405.[3]

Container Management:

Use leak-proof, puncture-resistant containers compatible with the chemical waste.[3][5]

Containers for cytotoxic waste are often color-coded, typically red or yellow, and must be

marked with the cytotoxic hazard symbol.[1][3]

All containers must be securely sealed when not in use and should not be filled beyond

three-quarters of their capacity.[6]

Attach a completed hazardous waste label to each container, detailing the contents

(including "NSC126405"), concentration, and date.[5]

Decontamination of Work Surfaces and Glassware:

After handling NSC126405, thoroughly decontaminate all work surfaces. This typically

involves an initial cleaning with a detergent solution followed by a rinse with 70% isopropyl

alcohol or another suitable disinfectant.[6]

For reusable glassware, the first rinse must be collected as hazardous liquid waste.[5]

Subsequent rinses may be permissible for drain disposal, but this should be verified with

your institution's EHS guidelines.

Final Disposal:

Store sealed and labeled hazardous waste containers in a designated, secure area away

from incompatible materials until they are collected by your institution's EHS personnel.[5]
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The primary recommended disposal method for cytotoxic and chlorinated organic

compounds is high-temperature incineration by a licensed hazardous waste management

firm.[1][7]

Never dispose of NSC126405 or its contaminated materials in the regular trash, down the

drain, or by evaporation.[5][8] The U.S. Environmental Protection Agency (EPA) under the

Resource Conservation and Recovery Act (RCRA) prohibits the sewering of hazardous

pharmaceutical waste.[6]

Chemical and Physical Properties of NSC126405
While a comprehensive SDS is unavailable, the following data has been compiled from supplier

information.

Property Value

CAS Number 17581-52-1

Molecular Formula C₅H₂Cl₄N₂

Molecular Weight 231.89 g/mol

Known Hazards Cytotoxic

Disposal Workflow
The following diagram outlines the decision-making and procedural flow for the proper disposal

of NSC126405 waste.
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Caption: Logical workflow for the safe segregation and disposal of NSC126405 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1296035?utm_src=pdf-body-img
https://www.benchchem.com/product/b1296035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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